Cas no 500292-98-8 (ethyl 4-amino-3-chloro-5-methyl-benzoate)

• Product Name: ethyl 4-amino-3-chloro-5-methyl-benzoate
• CAS No: 500292-98-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 1549401
• PubChem ID: 44203198
• Update Time: 2025-04-21

ethyl 4-amino-3-chloro-5-methyl-benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-chloro-5-methyl-benzoate
• LogP
• ethyl 4-amino-3-chloro-5-methylbenzoate
• EN300-6509726
• SCHEMBL10146774
• 500292-98-8
• 4-amino-3-chloro-5-methylbenzoic acid ethyl ester

• Inchi： 1S/C10H12ClNO2/c1-3-14-10(13)7-4-6(2)9(12)8(11)5-7/h4-5H,3,12H2,1-2H3
• InChI Key： MMJZJYVYOKAMKU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=CC(C)=C1N

Computed Properties

• Exact Mass: 213.05576
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters